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Compound of Interest

Compound Name: Glucate do emulsifier

Cat. No.: B1167030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glucate DO, with the INCI name Methyl Glucose Dioleate, is a naturally-derived, nonionic

water-in-oil emulsifier valued for its mildness and performance in a variety of formulations.[1][2]

[3] This technical guide provides an in-depth overview of its chemical structure, synthesis, and

key physicochemical properties, tailored for professionals in research, development, and

formulation science. Glucate DO is recognized for its ability to create stable emulsions while

imparting a desirable, non-oily sensory profile to finished products.[1]

Chemical Structure
Glucate DO is the diester of methyl glucose and oleic acid.[4][5] The accepted IUPAC name,

[(3R,4S,5S,6R)-2,3,4,5-tetrahydroxy-6-(hydroxymethyl)-2-methyl-3-[(Z)-octadec-9-

enoyl]oxyoxan-4-yl] (Z)-octadec-9-enoate, indicates that the two oleic acid chains are attached

to the 3 and 4 positions of the methyl glucopyranoside backbone.

Below is a 2D representation of the chemical structure of Methyl Glucose Dioleate.
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Caption: 2D Chemical Structure of Methyl Glucose Dioleate.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl Glucose Dioleate (Glucate DO) is

presented in the table below. This data is essential for formulation development, enabling the

prediction of emulsifier performance and compatibility with other ingredients.
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Property Value Reference

INCI Name Methyl Glucose Dioleate [1]

Appearance Amber, viscous liquid [1][2][3]

Type Nonionic water-in-oil emulsifier [1]

HLB Value 4.4 [4]

Molecular Formula C43H78O10

Molecular Weight 755.1 g/mol

XLogP3 13.3

Hydrogen Bond Donor Count 5

Hydrogen Bond Acceptor

Count
10

Rotatable Bond Count 35

Solubility

Soluble in mineral oil, castor

oil, isopropyl myristate, corn

oil, and other vegetable oils.

[4]

Synthesis of Glucate DO (Methyl Glucose Dioleate)
The synthesis of Methyl Glucose Dioleate can be achieved through both chemical and

enzymatic routes. The chemical synthesis typically involves the direct esterification of methyl

glucoside with oleic acid, while enzymatic synthesis offers a milder and more selective

alternative.

Chemical Synthesis
Chemical synthesis involves the reaction of methyl glucoside with an excess of oleic acid in the

presence of a catalyst at elevated temperatures. A vacuum is often applied to remove the water

formed during the reaction, driving the equilibrium towards the formation of the diester.

Below is a generalized workflow for the chemical synthesis of Methyl Glucose Dioleate.
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Reactants

Reaction Conditions Process

Product
Methyl Glucoside

Esterification Reaction

Oleic Acid

Catalyst (e.g., p-toluenesulfonic acid)

Elevated Temperature (e.g., 180°C)

Vacuum

Methyl Glucose Dioleate (Glucate DO)

Water (byproduct)

Click to download full resolution via product page

Caption: Chemical Synthesis Workflow for Methyl Glucose Dioleate.

This protocol is adapted from a patented chemical synthesis process.

Materials:

α-D-Methylglucoside

Oleic Acid

Potassium Carbonate (Catalyst)

Equipment:
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Three-necked flask

Vacuum-tight stirrer

Adjustable temperature measuring device

Descending cooler with a coolable receiver

Procedure:

Combine 1.8 moles of oleic acid with 1.0 mole of α-D-methylglucoside and a catalytic

amount of potassium carbonate in the three-necked flask.

Heat the mixture to 180°C under a vacuum of 100 mbar.

Maintain the reaction conditions with stirring for three hours. During this time, water

produced from the esterification reaction is continuously removed.

After the reaction is complete, the resulting product is α-D-methylglucoside dioleate.

Enzymatic Synthesis
Enzymatic synthesis of sugar esters, including Methyl Glucose Dioleate, offers several

advantages over chemical methods, such as milder reaction conditions, higher regioselectivity,

and reduced byproduct formation.[6][7] Lipases are commonly employed as biocatalysts for the

esterification or transesterification reactions.[6]

The general workflow for the enzymatic synthesis is depicted below.
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Reactants

Reaction Conditions Process

Product
Methyl Glucoside

Enzymatic Esterification/
Transesterification

Oleic Acid or
Oleic Acid Ester

Immobilized Lipase

Organic Solvent or
Solvent-free system

Controlled Temperature

Methyl Glucose Dioleate

Water or Alcohol

Click to download full resolution via product page

Caption: Enzymatic Synthesis Workflow for Methyl Glucose Dioleate.

This protocol provides a general methodology for the lipase-catalyzed synthesis of methyl

glucose esters.

Materials:

Methyl Glucoside

Oleic Acid

Immobilized Lipase (e.g., Novozym 435)
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Organic Solvent (e.g., 2-methyl-2-butanol or a solvent-free system)

Molecular sieves (to remove water)

Equipment:

Reaction vessel with temperature control and agitation (e.g., shaker incubator)

Procedure:

Dissolve or suspend methyl glucoside and oleic acid in the chosen organic solvent in the

reaction vessel. In a solvent-free system, the reactants themselves form the reaction

medium.

Add the immobilized lipase to the reaction mixture.

Add molecular sieves to the mixture to absorb the water produced during the esterification,

thereby shifting the reaction equilibrium towards the product.

Incubate the reaction mixture at a controlled temperature (e.g., 60°C) with constant agitation

for a specified period (e.g., 24-48 hours).

Monitor the progress of the reaction using a suitable analytical technique (e.g., thin-layer

chromatography or high-performance liquid chromatography).

Upon completion, separate the immobilized enzyme from the reaction mixture by filtration for

potential reuse.

The product, Methyl Glucose Dioleate, can then be purified from the reaction mixture,

typically through chromatographic methods.

Signaling Pathways and Biological Interactions
As a cosmetic-grade emulsifier, Glucate DO (Methyl Glucose Dioleate) is primarily designed to

be biologically inert and function at the formulation level. Extensive searches of scientific

literature and technical databases did not yield any evidence of its direct involvement in cellular

signaling pathways or specific biological interactions relevant to drug development. Its large

molecular size and primary function as a surface-active agent make it unlikely to be absorbed
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into the deeper layers of the skin to an extent that would allow for interaction with signaling

cascades.

Conclusion
Glucate DO (Methyl Glucose Dioleate) is a well-characterized, naturally-derived emulsifier with

a defined chemical structure and established synthesis routes. Its physicochemical properties,

particularly its low HLB value, make it an effective water-in-oil emulsifier for a wide range of

applications in the cosmetic and pharmaceutical industries. The availability of both chemical

and enzymatic synthesis methods provides flexibility in manufacturing, with the enzymatic route

offering a more sustainable and selective approach. For researchers and formulators,

understanding these technical aspects is crucial for leveraging the full potential of Glucate DO

in developing stable and aesthetically pleasing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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